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Compound of Interest

Compound Name: Dpdpe

Cat. No.: B1671333

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
step-by-step procedures for the safe disposal of DPDPE ([D-Pen2,D-Pen5]enkephalin), a
synthetic opioid peptide widely used in scientific research. Adherence to these guidelines will
help safeguard personnel and the environment.

DPDPE is classified as having acute oral toxicity and is very toxic to aquatic life with long-
lasting effects.[1] Therefore, proper disposal is not merely a procedural formality but a critical
aspect of responsible research.

Quantitative Data and Chemical Identifiers

For easy reference, the following table summarizes key quantitative and identifying information
for DPDPE.

Identifier Value

CAS Number 88373-73-3[1]
Molecular Formula C30H39N507S2[1]
Molecular Weight 645.79 g/mol [1]

Acute toxicity, Oral (Category 4), Acute aquatic
GHS Hazard Class toxicity (Category 1), Chronic aquatic toxicity
(Category 1)[1]
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Note: The hazard classification is based on the DPDPE base compound. The trifluoroacetate
salt may have a different classification; always consult the specific Safety Data Sheet (SDS) for
the product in use.[2]

Experimental Protocol: DPDPE Waste Disposal
Workflow

The following protocol outlines the detailed methodology for the proper disposal of DPDPE
from a laboratory setting. This procedure is designed to mitigate risks and ensure compliance
with safety regulations.

Personal Protective Equipment (PPE)

Before handling DPDPE waste, ensure the following PPE is worn:
o Safety goggles with side-shields
o Chemical-resistant gloves (e.g., nitrile)

e Impervious laboratory coat

Waste Segregation and Collection
e Solid Waste:

o Collect all DPDPE-contaminated solid waste, including unused powder, contaminated
labware (e.g., weigh boats, pipette tips), and absorbent materials from spill clean-ups, in a
designated, clearly labeled hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure, tight-fitting lid.

e Liquid Waste:

o Collect all DPDPE-contaminated liquid waste, including unused solutions and solvent
rinses, in a designated, clearly labeled hazardous waste container.
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o The container should be shatter-proof and compatible with the solvents used. Do not mix
incompatible waste streams.

e Sharps Waste:

o Dispose of any DPDPE-contaminated sharps (e.g., needles, syringes) in a designated,
puncture-proof sharps container that is also labeled as hazardous chemical waste.

Waste Labeling

All DPDPE waste containers must be clearly labeled with the following information:
e The words "Hazardous Waste"

e The full chemical name: "[D-Pen2,D-Pen5]enkephalin (DPDPE)"

e The specific hazards: "Acutely Toxic," "Aquatic Hazard"

e The accumulation start date

e The laboratory or department of origin

Temporary Storage

o Store sealed and labeled hazardous waste containers in a designated satellite accumulation
area within the laboratory.

o This area should be away from general laboratory traffic and drains, and ideally have
secondary containment.

e Do not accumulate large quantities of waste. Follow your institution's guidelines for waste
pickup schedules.

Final Disposal

o Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.
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+ DPDPE waste must be disposed of at an approved waste disposal plant.[1] Do not dispose
of DPDPE down the drain or in the regular trash.

Logical Workflow for DPDPE Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of DPDPE waste.

Start: DPDPE Waste Generated

Identify Waste Type
Soli i‘iquid Sharps
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Caption: A flowchart illustrating the step-by-step procedure for segregating and disposing of
DPDPE waste.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of
DPDPE, fostering a culture of safety and environmental responsibility. Always consult your
institution's specific guidelines and the manufacturer's Safety Data Sheet for the most current
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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